Cas no 1008185-93-0 (5-benzyl-1-(2,5-dimethylbenzenesulfonyl)-2-sulfanylideneimidazolidin-4-one)

• Product Name: 5-benzyl-1-(2,5-dimethylbenzenesulfonyl)-2-sulfanylideneimidazolidin-4-one
• CAS No: 1008185-93-0
• MF: C₁₈H₁₈N₂O₃S₂
• MW: 374.477121829987
• CID: 5380712
• Update Time: 2025-11-04

5-benzyl-1-(2,5-dimethylbenzenesulfonyl)-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-1-(2,5-dimethylphenyl)sulfonyl-2-sulfanylideneimidazolidin-4-one
• 5-benzyl-1-(2,5-dimethylbenzenesulfonyl)-2-sulfanylideneimidazolidin-4-one

• Inchi： 1S/C18H18N2O3S2/c1-12-8-9-13(2)16(10-12)25(22,23)20-15(17(21)19-18(20)24)11-14-6-4-3-5-7-14/h3-10,15H,11H2,1-2H3,(H,19,21,24)
• InChI Key： RNXWRSTWPPDDMD-UHFFFAOYSA-N
• SMILES： C1(=S)N(S(C2=CC(C)=CC=C2C)(=O)=O)C(CC2=CC=CC=C2)C(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-benzyl-1-(2,5-dimethylbenzenesulfonyl)-2-sulfanylideneimidazolidin-4-one

Comprehensive Overview of 5-Benzyl-1-(2,5-Dimethylbenzenesulfonyl)-2-Sulfanylideneimidazolidin-4-one (CAS No. 1008185-93-0)

5-Benzyl-1-(2,5-dimethylbenzenesulfonyl)-2-sulfanylideneimidazolidin-4-one (CAS No. 1008185-93-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of imidazolidinone derivatives, which are known for their diverse biological activities. The presence of a benzyl group and a sulfonyl moiety in its structure enhances its potential as a building block for drug discovery and material science applications.

In recent years, the demand for imidazolidinone-based compounds has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in CAS 1008185-93-0 due to its potential as a precursor for enzyme inhibitors and antimicrobial agents. The compound's sulfanylidene group contributes to its reactivity, making it a valuable intermediate in synthetic chemistry. Its 2,5-dimethylbenzenesulfonyl substituent further enhances its stability, a critical factor in industrial-scale production.

The synthesis of 5-benzyl-1-(2,5-dimethylbenzenesulfonyl)-2-sulfanylideneimidazolidin-4-one involves multi-step organic reactions, including sulfonylation and cyclization processes. These methods are optimized to achieve high yields and purity, which are essential for pharmaceutical applications. The compound's molecular weight and solubility profile make it suitable for formulation in various delivery systems, addressing current trends in drug delivery optimization.

From an environmental perspective, the compound's biodegradability and eco-toxicity are under scrutiny, aligning with the growing emphasis on green chemistry. Regulatory bodies and researchers are increasingly focusing on sustainable synthesis routes for such compounds, minimizing waste and hazardous byproducts. This aligns with the broader industry shift toward sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industrial forums.

In the context of AI-driven drug discovery, CAS 1008185-93-0 has been flagged as a promising candidate for virtual screening. Its structural features are compatible with machine learning algorithms used to predict biological activity, a hot topic in modern pharmacology. The compound's QSAR (Quantitative Structure-Activity Relationship) data is being explored to accelerate the development of new therapeutic agents, addressing the urgent need for precision medicine solutions.

Furthermore, the agrochemical industry has shown interest in imidazolidinone derivatives like 5-benzyl-1-(2,5-dimethylbenzenesulfonyl)-2-sulfanylideneimidazolidin-4-one for their potential as plant growth regulators or pest control agents. With the global push toward sustainable agriculture, this compound's role in developing eco-friendly agrochemicals is a subject of ongoing research. Its low mammalian toxicity profile makes it a safer alternative to traditional pesticides, a key concern among farmers and environmentalists alike.

In conclusion, 5-benzyl-1-(2,5-dimethylbenzenesulfonyl)-2-sulfanylideneimidazolidin-4-one (CAS No. 1008185-93-0) represents a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity profile position it as a valuable asset in innovative research and industrial applications. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.